Cas no 815575-39-4 (1,2-Benzenediol, 3-bromo-4-methyl- (9CI))

• Product Name: 1,2-Benzenediol, 3-bromo-4-methyl- (9CI)
• CAS No: 815575-39-4
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 715426
• Update Time: 2024-02-04

1,2-Benzenediol, 3-bromo-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-bromo-4-methyl- (9CI)

• Inchi： 1S/C7H7BrO2/c1-4-2-3-5(9)7(10)6(4)8/h2-3,9-10H,1H3
• InChI Key： NZTXOJBOQRRLHT-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C(Br)=C1O

Computed Properties

• Exact Mass: 201.963
• Monoisotopic Mass: 201.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2